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Compound of Interest

Compound Name: 2-Methyldecanal

Cat. No.: B1664147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation of 2-Methyldecanal as a fragrance ingredient,

offering a comparative analysis against other commonly used aliphatic aldehydes: Decanal

(C10), Undecanal (C11), and Dodecanal (C12). The information presented is collated from

various industry sources and scientific assessments, with a focus on performance, safety, and

sensory characteristics to aid in formulation and development decisions.

Sensory Profile Comparison
The olfactory character of a fragrance ingredient is a primary determinant of its application. 2-
Methyldecanal, a branched-chain aldehyde, offers a distinct profile compared to its linear

counterparts. It is described as having a powerful, fresh, citrusy, waxy, and green odor.[1][2]

The presence of a methyl group at the C-2 position is known to influence the odor profile, often

imparting a more complex and less fatty character than straight-chain aldehydes.

Below is a comparative summary of the sensory attributes of 2-Methyldecanal and its linear

alternatives.

Table 1: Comparative Sensory Profile of Aliphatic Aldehydes
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Attribute
2-
Methyldecanal

Decanal (C10)
Undecanal
(C11)

Dodecanal
(C12)

Odor Description

Powerful, fresh,

dry, citrus, waxy,

watery, green,

herbal nuances.

[1][2][3]

Sweet,

aldehydic, waxy,

with a distinct

orange peel and

citrus character.

[4]

Waxy, soapy,

floral, aldehydic

with citrus,

green, and fatty

notes.[5]

Soapy, waxy,

aldehydic with

citrus, green, and

floral nuances.[6]

[7]

Odor Threshold

(in water)

High odor

strength,

recommend

smelling in a

1.00% solution or

less.[3]

0.1 ppb[3] 5 ppb[3] 2 ppb[3][8]

Substantivity (on

blotter)

172 hours at

100%[3]

224 hours at

100%[4]

72 hours at

100%[5]

368 hours at

100%[6][7]

Typical Use

Level in

Concentrate

Not specified Up to 0.1000%[9]
0.020% to

1.300%[10]
Not specified

Performance and Stability in Consumer Products
The stability of a fragrance ingredient in various product bases is critical for its successful

incorporation. 2-Methyldecanal exhibits good stability in a range of personal care products,

although it shows limitations in more aggressive bases.

Table 2: Stability of Aldehydes in Different Product Bases
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Product Base
2-
Methyldecanal

Decanal (C10)
Undecanal
(C11)

Dodecanal
(C12)

Body Lotion Good[11] Stable[12] Stable[2] Stable[13]

Shampoo Good[11] Stable[12] Stable[2] Stable[6]

Soap Good[11] Stable[12] Stable[2] Stable[6]

Antiperspirant

Roll-on
Poor[11]

Data not

available
Stable[2]

Data not

available

Powder Good[11] Stable[12] Stable[2] Stable[6]

Citric Acid

Cleaner
Poor[11]

Data not

available

Data not

available

Data not

available

All-Purpose

Cleaner
Good[11]

Data not

available

Data not

available

Data not

available

Bleach Poor[11]
Data not

available

Data not

available

Data not

available

Safety Assessment
A thorough safety evaluation is paramount for any fragrance ingredient. 2-Methyldecanal has

been assessed by the Research Institute for Fragrance Materials (RIFM), and a peer-reviewed

safety assessment has been published.[1][7][10] The primary concern identified is its potential

to induce skin sensitization in a small fraction of the population.[1]

Table 3: Comparative Safety Profile of Aliphatic Aldehydes

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

http://www.leffingwell.com/odorthre.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
http://www.perflavory.com/docs/doc1026811.html
https://www.guidechem.com/encyclopedia/dodecanal-dic2354.html
http://www.leffingwell.com/odorthre.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
http://www.perflavory.com/docs/doc1026811.html
https://www.thegoodscentscompany.com/data/rw1000371.html
http://www.leffingwell.com/odorthre.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
http://www.perflavory.com/docs/doc1026811.html
https://www.thegoodscentscompany.com/data/rw1000371.html
http://www.leffingwell.com/odorthre.htm
http://www.perflavory.com/docs/doc1026811.html
http://www.leffingwell.com/odorthre.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
http://www.perflavory.com/docs/doc1026811.html
https://www.thegoodscentscompany.com/data/rw1000371.html
http://www.leffingwell.com/odorthre.htm
http://www.leffingwell.com/odorthre.htm
http://www.leffingwell.com/odorthre.htm
https://www.benchchem.com/product/b1664147?utm_src=pdf-body
https://www.scentspiracy.com/blog/aldehydes-in-perfumery
https://flavscents.com/library/material/200609f2077/a
https://www.perfumersworld.com/view.php?pro_id=4AR00020
https://www.scentspiracy.com/blog/aldehydes-in-perfumery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety
Endpoint

2-
Methyldecanal

Decanal (C10)
Undecanal
(C11)

Dodecanal
(C12)

Skin

Sensitization

Potential to

induce skin

sensitization.[1]

A No Expected

Sensitization

Induction Level

(NESIL) of 5900

μg/cm² has been

determined.[7]

Generally

considered a

non-sensitizer.

[14]

Evidence of skin

sensitization in

some individuals.

[9]

May cause an

allergic skin

reaction.[15][16]

Skin Irritation
Low skin irritation

potential.[2]

Mild skin irritant.

[17]

Mild skin irritant.

[18]

Causes skin

irritation.[15][16]

Acute Oral

Toxicity (LD50,

rat)

> 5000

mg/kg[11]
3730 mg/kg[4]

> 5000

mg/kg[18]
~3600 mg/kg[19]

Genotoxicity

Does not present

a concern for

genotoxic

potential.[7]

Data not

available

Data not

available

Data not

available

Experimental Protocols
Detailed methodologies are crucial for the accurate evaluation and comparison of fragrance

ingredients. Below are summaries of key experimental protocols.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Identification
Objective: To determine the purity of the aldehyde and identify any impurities.

Methodology:
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Sample Preparation: A dilute solution of the aldehyde is prepared in a suitable solvent (e.g.,

ethanol or hexane).

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas through a capillary column.

The separation is based on the differential partitioning of the components between the

mobile (gas) and stationary phases.

Detection: As components elute from the column, they enter the mass spectrometer, where

they are ionized and fragmented.

Analysis: The resulting mass spectrum provides a molecular fingerprint of each component,

allowing for identification by comparison to a spectral library. The peak area in the

chromatogram is proportional to the concentration of the component, which is used to

determine purity.

Gas Chromatography (GC) Mass Spectrometry (MS)

Sample Preparation Injection Column Separation Ionization Mass Analyzer Detector Data Analysis
(Purity & Identification)

Click to download full resolution via product page

Figure 1: GC-MS Experimental Workflow

Sensory Evaluation: Olfactometry for Odor Threshold
Determination
Objective: To determine the lowest concentration of the aldehyde that can be detected by a

human panel.

Methodology:

Panelist Selection: A panel of trained sensory assessors is selected based on their ability to

consistently detect and describe odors.
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Sample Preparation: A series of dilutions of the aldehyde in an odorless solvent (e.g., diethyl

phthalate or water) are prepared.

Presentation: The diluted samples are presented to the panelists in ascending order of

concentration using an olfactometer, which delivers a controlled flow of the odorant to the

sniffing port.

Detection: Panelists are asked to indicate at which dilution they can first detect an odor.

Data Analysis: The geometric mean of the individual detection thresholds is calculated to

determine the group's odor detection threshold.

Panelist Selection & Training

Panelist Evaluation
(Forced Choice or Yes/No)

Serial Dilution of Aldehyde

Olfactometer Presentation

Data Collection

Odor Threshold Calculation
(Geometric Mean)

Click to download full resolution via product page

Figure 2: Olfactometry Workflow for Odor Threshold
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Skin Sensitization: Local Lymph Node Assay (LLNA)
Objective: To assess the potential of a substance to cause skin sensitization.

Methodology:

Animal Model: The assay is typically conducted in mice.

Application: The test substance is applied to the dorsal surface of the ears of the mice for

three consecutive days.

Proliferation Measurement: On day five, a radiolabeled substance (e.g., ³H-methyl thymidine)

is injected intravenously. The mice are euthanized a few hours later, and the draining

auricular lymph nodes are excised.

Analysis: The incorporation of the radiolabel into the lymph node cells is measured as an

indicator of lymphocyte proliferation. A substance is classified as a sensitizer if it induces a

threefold or greater increase in proliferation compared to a vehicle control.

Dosing Phase (Days 1-3) Proliferation Phase (Day 5)

Select Mice Apply Test Substance
to Ears Inject Radiolabel Excise Auricular

Lymph Nodes
Measure Radiolabel

Incorporation
Classification

(Sensitizer vs. Non-sensitizer)

Click to download full resolution via product page

Figure 3: Local Lymph Node Assay (LLNA) Workflow

Conclusion
2-Methyldecanal presents a valuable addition to the perfumer's palette, offering a unique and

powerful citrus-green profile with good stability in many common product bases. Its branched

structure provides a distinct sensory experience compared to its linear aldehyde counterparts.

While its potential for skin sensitization requires careful consideration and adherence to

recommended usage levels, its overall safety profile is well-characterized and supports its use

in a variety of fragrance applications. This comparative guide provides researchers and
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formulators with the necessary data to make informed decisions regarding the incorporation of

2-Methyldecanal into their product lines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Validation of 2-Methyldecanal as a Fragrance
Component: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664147#validation-of-2-methyldecanal-as-a-
fragrance-component]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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